N-[2-[2-(2,5-Dioxopyrrolidin-1-yl)ethoxy]ethyl]-2-pyridin-3-ylacetamide

• IUPAC Name: N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-2-pyridin-3-ylacetamide
• InChI: InChI=1S/C15H19N3O4/c19-13(10-12-2-1-5-16-11-12)17-6-8-22-9-7-18-14(20)3-4-15(18)21/h1-2,5,11H,3-4,6-10H2,(H,17,19)
• InChI Key: MLFHQAOUWRHQHO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCOCCNC(=O)CC2=CN=CC=C2
• Molecular Formula: C15H19N3O4
• Molecular Weight: 305.33 g/mol

Description

N-[2-[2-(2,5-Dioxopyrrolidin-1-yl)ethoxy]ethyl]-2-pyridin-3-ylacetamide, also known as N-ethyl-2-(pyridin-3-yl)acetamide, is a chemical compound that is widely used in scientific research due to its unique biochemical and physiological effects. This compound has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

N-[2-[2-(2,5-Dioxopyrrolidin-1-yl)ethoxy]ethyl]-2-pyridin-3-ylacetamide(pyridin-3-yl)acetamide acts as a partial agonist of the nicotinic acetylcholine receptor, which is a ligand-gated ion channel that is widely distributed in the central and peripheral nervous systems. It binds to the receptor and activates it, leading to the influx of cations such as sodium and calcium into the cell. This influx of cations leads to the depolarization of the cell membrane and the release of neurotransmitters such as dopamine and acetylcholine.
Biochemical and Physiological Effects:
N-[2-[2-(2,5-Dioxopyrrolidin-1-yl)ethoxy]ethyl]-2-pyridin-3-ylacetamide(pyridin-3-yl)acetamide has several biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which is a neurotransmitter that is involved in the regulation of mood, motivation, and reward. It has also been shown to increase the release of acetylcholine, which is a neurotransmitter that is involved in the regulation of muscle contraction, attention, and memory. Additionally, it has been shown to modulate the activity of immune cells such as macrophages and T cells.

Advantages and Limitations for Lab Experiments

N-[2-[2-(2,5-Dioxopyrrolidin-1-yl)ethoxy]ethyl]-2-pyridin-3-ylacetamide(pyridin-3-yl)acetamide has several advantages for lab experiments. It is a selective and potent agonist of the nicotinic acetylcholine receptor, which makes it a useful tool compound for studying the role of this receptor in various physiological processes. Additionally, it has a long half-life in vivo, which allows for prolonged experiments. However, it also has some limitations, including its potential for off-target effects and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of N-[2-[2-(2,5-Dioxopyrrolidin-1-yl)ethoxy]ethyl]-2-pyridin-3-ylacetamide(pyridin-3-yl)acetamide. One direction is to study its effects on the regulation of other neurotransmitters such as serotonin and norepinephrine. Another direction is to study its potential therapeutic applications in diseases such as Parkinson's disease and Alzheimer's disease. Additionally, further studies are needed to understand the potential side effects of this compound and to develop more effective and selective agonists of the nicotinic acetylcholine receptor.

Synthesis Methods

N-[2-[2-(2,5-Dioxopyrrolidin-1-yl)ethoxy]ethyl]-2-pyridin-3-ylacetamide(pyridin-3-yl)acetamide can be synthesized using various methods, including the reaction of 2-bromo-3-pyridinecarboxylic acid with ethylenediamine, followed by acylation with acetic anhydride. Another method involves the reaction of 3-chloropyridine with ethyl 2-aminoacetate, followed by acylation with acetic anhydride. The purity of the synthesized compound can be confirmed using techniques such as NMR spectroscopy and HPLC.

Scientific Research Applications

N-[2-[2-(2,5-Dioxopyrrolidin-1-yl)ethoxy]ethyl]-2-pyridin-3-ylacetamide(pyridin-3-yl)acetamide has been widely used in scientific research due to its unique biochemical and physiological effects. It has been used as a tool compound to study the role of the nicotinic acetylcholine receptor in the central nervous system. It has also been used to study the effects of acetylcholine on the regulation of dopamine release in the brain. Additionally, it has been used in studies on the effects of nicotine on the immune system.